Cas no 32461-66-8 (Methyl 2,3-dimethylquinoxaline-6-carboxylate)

Methyl 2,3-dimethylquinoxaline-6-carboxylate is a quinoxaline derivative with a methyl ester functional group at the 6-position and methyl substituents at the 2- and 3-positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its structural features, including the electron-deficient quinoxaline core and ester functionality, make it a versatile building block for further functionalization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity allows for selective modifications, enabling its use in the synthesis of complex heterocyclic systems. The presence of the methyl ester group also offers flexibility for hydrolysis or transesterification reactions.
Methyl 2,3-dimethylquinoxaline-6-carboxylate structure
32461-66-8 structure
Product Name:Methyl 2,3-dimethylquinoxaline-6-carboxylate
CAS No:32461-66-8
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD00205437
CID:3143266
PubChem ID:2826629
Update Time:2025-06-23

Methyl 2,3-dimethylquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3-dimethylquinoxaline-6-carboxylate
    • methyl 2,3-dimethyl-6-quinoxalinecarboxylate
    • Maybridge1_006043
    • 32461-66-8
    • SMR000180470
    • HMS558K15
    • SCHEMBL10627567
    • CS-0333016
    • HMS2420K08
    • methyl2,3-dimethylquinoxaline-6-carboxylate
    • MFCD00205437
    • MLS000327540
    • CHEMBL1736029
    • CCG-251500
    • AKOS002681246
    • 12X-0803
    • WZDDLQPHCCROKD-UHFFFAOYSA-N
    • MDL: MFCD00205437
    • Inchi: 1S/C12H12N2O2/c1-7-8(2)14-11-6-9(12(15)16-3)4-5-10(11)13-7/h4-6H,1-3H3
    • InChI Key: WZDDLQPHCCROKD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2C(C=1)=NC(C)=C(C)N=2)=O

Computed Properties

  • Exact Mass: 216.089877630Da
  • Monoisotopic Mass: 216.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.1Ų

Methyl 2,3-dimethylquinoxaline-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR110390-1g
Methyl 2,3-dimethylquinoxaline-6-carboxylate
32461-66-8
1g
£148.00 2025-02-19
abcr
AB299277-500 mg
Methyl 2,3-dimethyl-6-quinoxalinecarboxylate; .
32461-66-8
500 mg
€178.80 2023-07-20
abcr
AB299277-1 g
Methyl 2,3-dimethyl-6-quinoxalinecarboxylate; .
32461-66-8
1 g
€316.70 2023-07-20
abcr
AB299277-5 g
Methyl 2,3-dimethyl-6-quinoxalinecarboxylate; .
32461-66-8
5 g
€1,138.30 2023-07-20
abcr
AB299277-500mg
Methyl 2,3-dimethyl-6-quinoxalinecarboxylate; .
32461-66-8
500mg
€178.80 2025-02-19
abcr
AB299277-1g
Methyl 2,3-dimethyl-6-quinoxalinecarboxylate; .
32461-66-8
1g
€316.70 2025-02-19
abcr
AB299277-5g
Methyl 2,3-dimethyl-6-quinoxalinecarboxylate; .
32461-66-8
5g
€1138.30 2025-02-19
A2B Chem LLC
AG07346-1mg
Methyl 2,3-dimethylquinoxaline-6-carboxylate
32461-66-8 >95%
1mg
$201.00 2024-04-20
A2B Chem LLC
AG07346-5mg
Methyl 2,3-dimethylquinoxaline-6-carboxylate
32461-66-8 >95%
5mg
$214.00 2024-04-20
A2B Chem LLC
AG07346-10mg
Methyl 2,3-dimethylquinoxaline-6-carboxylate
32461-66-8 >95%
10mg
$240.00 2024-04-20

Additional information on Methyl 2,3-dimethylquinoxaline-6-carboxylate

Methyl 2,3-dimethylquinoxaline-6-carboxylate (CAS No. 32461-66-8): A Comprehensive Overview

Methyl 2,3-dimethylquinoxaline-6-carboxylate, identified by its Chemical Abstracts Service (CAS) number 32461-66-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the quinoxaline class, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of Methyl 2,3-dimethylquinoxaline-6-carboxylate make it a valuable scaffold for developing novel therapeutic agents.

The quinoxaline core of Methyl 2,3-dimethylquinoxaline-6-carboxylate is a heterocyclic aromatic system that consists of two nitrogen atoms embedded within a six-membered ring. This unique structural motif contributes to its remarkable chemical and biological properties. The presence of methyl groups at the 2 and 3 positions enhances the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry. Furthermore, the carboxylate ester group at the 6 position provides additional functionalization possibilities, allowing for further derivatization to tailor its biological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of quinoxaline derivatives. Studies have demonstrated that compounds containing the quinoxaline scaffold exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, Methyl 2,3-dimethylquinoxaline-6-carboxylate has shown particular promise in preclinical studies.

One of the most compelling areas of research involving Methyl 2,3-dimethylquinoxaline-6-carboxylate is its potential as an anticancer agent. Several studies have highlighted its ability to inhibit the growth of various cancer cell lines by interfering with key cellular processes such as DNA replication and cell cycle progression. The compound's ability to induce apoptosis (programmed cell death) in cancer cells makes it an attractive candidate for further development into a novel chemotherapeutic drug.

Additionally, Methyl 2,3-dimethylquinoxaline-6-carboxylate has been investigated for its antimicrobial properties. Research indicates that this compound can effectively inhibit the growth of multiple bacterial and fungal species. This makes it a promising candidate for developing new antibiotics or antifungal agents, particularly in light of the increasing problem of antibiotic resistance.

The synthesis of Methyl 2,3-dimethylquinoxaline-6-carboxylate involves a series of well-established organic reactions. Typically, it is prepared through the condensation reaction between dimethyloxazole and methyl acetoacetate under acidic conditions. This reaction yields the desired product with high yield and purity, making it accessible for further biological evaluation.

In terms of pharmacokinetic properties, Methyl 2,3-dimethylquinoxaline-6-carboxylate exhibits moderate solubility in water and organic solvents, which is favorable for formulation into various dosage forms. Preliminary studies have also suggested that it has a reasonable bioavailability upon oral administration, indicating its potential for therapeutic use in vivo.

The safety profile of Methyl 2,3-dimethylquinoxaline-6-carboxylate is another critical aspect that has been extensively evaluated. Acute toxicity studies have shown that the compound is well-tolerated at moderate doses, with no significant adverse effects observed. However, further long-term studies are necessary to fully assess its safety and potential side effects.

The future directions for research on Methyl 2,3-dimethylquinoxaline-6-carboxylate are multifaceted. One key area is the optimization of its chemical structure to enhance its biological activity and reduce potential toxicity. This can be achieved through computational modeling and high-throughput screening techniques to identify more potent derivatives.

Another important direction is the exploration of mechanism-of-action studies to understand how Methyl 2,3-dimethylquinoxaline-6-carboxylate exerts its effects at the molecular level. This information will be crucial for designing more effective therapeutic strategies and minimizing off-target effects.

In conclusion, Methyl 2,3-dimethylquinoxaline-6-carboxylate (CAS No. 32461-66-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for developing novel therapeutic agents. With ongoing research focused on optimizing its chemical structure and understanding its mechanism-of-action, this compound holds great promise for future medical applications.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd